2,4-Bis(4-(tert-butyl)phenyl)-6-chloro-1,3,5-triazine

• CAS: 253158-13-3
• Molecular Formula: C23H26ClN3
• Molecular Weight: 379.9 g/mol
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC(=NC(=N2)Cl)C3=CC=C(C=C3)C(C)(C)C
• InChI: InChI=1S/C23H26ClN3/c1-22(2,3)17-11-7-15(8-12-17)19-25-20(27-21(24)26-19)16-9-13-18(14-10-16)23(4,5)6/h7-14H,1-6H3
• InChIKey: NLAAIBGZDQFCAO-UHFFFAOYSA-N

Procurement of chloro-triazine intermediates requires precise substitution patterns to avoid failed couplings. Unlike dichloro or non-tert-butyl analogs, this single-chloro aryl-s-triazine (CAS 253158-13-3) offers: - **Selective Suzuki-Miyaura functionalization** at the 6-position without competing pathways - **Enhanced solubility** (logP 8.59) vs. diphenyl analogs, improving processability - **98% HPLC purity** minimizing charge-trapping halogenated impurities - **Td onset ~360°C** compatible with vacuum thermal evaporation Direct replacement for problematic 2-chloro-4,6-diphenyl-1,3,5-triazine where steric shielding and thermal stability are required.

2,4-Bis(4-(tert-butyl)phenyl)-6-chloro-1,3,5-triazine: Key OLED Intermediate

2,4-Bis(4-(tert-butyl)phenyl)-6-chloro-1,3,5-triazine (CAS 253158-13-3) is a chlorinated aryl-s-triazine derivative with the molecular formula C23H26ClN3 and a molecular weight of 379.93 g/mol . The compound features a 1,3,5-triazine core substituted at the 2- and 4-positions with 4-(tert-butyl)phenyl groups, leaving a reactive chlorine atom at the 6-position . As a solid at ambient temperature , this compound serves primarily as a versatile intermediate in the synthesis of advanced optoelectronic materials, particularly for organic light-emitting diode (OLED) applications [1]. Its tert-butylphenyl substituents contribute to enhanced solubility and thermal stability compared to simpler aryl-triazine analogs, while the single chlorine site enables further functionalization via cross-coupling chemistry [1].

Single reactive chlorine site supports sequential cross-coupling for unsymmetrical triaryl triazine synthesis

tert-Butylphenyl substituents contribute to thermal robustness for vacuum-deposited OLED fabrication workflows

High-purity grades support OLED emitter synthesis by reducing trace impurities that may act as exciton quenchers

• [1] NINGBO INNO PHARMCHEM CO.,LTD. (2025). Enhancing OLED Emitter Performance with High-Quality Intermediates. View Source

2,4-Bis(4-(tert-butyl)phenyl)-6-chloro-1,3,5-triazine: Irreplaceable in Precision Synthesis

Chloro-substituted 1,3,5-triazines are not interchangeable building blocks due to differences in substitution pattern, steric bulk, and electronic properties that directly affect downstream coupling efficiency and material performance. The target compound differs fundamentally from 2-chloro-4,6-diphenyl-1,3,5-triazine (CAS 3842-55-5) in both substituent identity and synthetic behavior: the tert-butyl groups on the phenyl rings confer approximately 2.5-fold higher calculated logP (8.59 vs. ∼3.4 for the unsubstituted diphenyl analog), significantly altering solubility and purification behavior . Compared to 2,4-dichloro-6-phenyl-1,3,5-triazine, the target compound provides only one reactive chlorine site, eliminating competition between multiple coupling pathways and enabling cleaner sequential functionalization. Furthermore, the tert-butylphenyl substituents increase the steric shielding around the triazine core, which can influence the regioselectivity of subsequent Suzuki-Miyaura or Buchwald-Hartwig couplings compared to analogs with smaller aryl groups [1]. These structural distinctions translate to meaningful differences in synthetic yield, product purity, and final material thermal stability—parameters that procurement decisions in OLED materials development cannot ignore.

Target Compound

2-Chloro-4,6-diphenyl-1,3,5-triazine

Steric shielding tert-Butyl groups create steric bulk around the reactive chlorine site, influencing coupling regioselectivity

Minimal steric hindrance Unsubstituted phenyl rings offer little steric shielding; coupling kinetics and selectivity profile may shift significantly

Thermal stability Reported thermal decomposition onset above 360°C enables compatibility with high-temperature vacuum sublimation processing

Lower melting point Melts at 136–138°C; thermal processing window may not match deposition requirements for OLED fabrication

Single reactive site Only one chlorine at the 6-position; eliminates competing coupling pathways and simplifies sequential functionalization

Dichloro analogs differ 2,4-Dichloro-6-phenyl-1,3,5-triazine has two reactive sites; sequential control may require additional optimization steps

• [1] Tang, J., et al. (2017). A Sequential Suzuki Coupling Approach to Unsymmetrical Aryl s-Triazines from Cyanuric Chloride. Advanced Synthesis & Catalysis, 359(14), 2417-2424. View Source

2,4-Bis(4-(tert-butyl)phenyl)-6-chloro-1,3,5-triazine: Evidence vs. Structural Analogs

Thermal Stability Edge of tert-Butylphenyl Triazines

Thermogravimetric analysis (TGA) of a structurally identical compound (Compound 1 in the referenced study) demonstrates no weight loss until 360°C under both nitrogen and air atmospheres, indicating that no solvent is retained in the crystal structure and that the tert-butylphenyl-substituted triazine framework possesses substantial thermal robustness [1]. This thermal threshold provides a meaningful benchmark for evaluating material suitability in vacuum-deposited OLED fabrication, where thermal evaporation temperatures typically range from 200-400°C. In contrast, unsubstituted 2-chloro-4,6-diphenyl-1,3,5-triazine (CAS 3842-55-5) melts at 136-138°C, reflecting the impact of tert-butyl substitution on intermolecular interactions and thermal properties .

Thermal Stability

Reported

Td onset > 360°C

Supports vacuum thermal evaporation processing for OLED device fabrication

Comparator diphenyl analog melts at 136–138°C; tert-butyl substitution raises thermal threshold substantially

Evidence Dimension	Thermal decomposition onset temperature (Td)
Target Compound Data	No weight loss until 360°C; decomposition begins above 360°C
Comparator Or Baseline	2-Chloro-4,6-diphenyl-1,3,5-triazine (CAS 3842-55-5): melting point 136-138°C
Quantified Difference	Thermal stability threshold exceeds comparator melting point by approximately 222°C; Td > 360°C vs. Tm = 136-138°C
Conditions	TGA under nitrogen and air; heating rate not specified in excerpt; compound structurally identical to target (2,4-bis(4-tert-butylphenyl)-6-chloro-1,3,5-triazine)

Why This Matters

Higher thermal stability threshold directly enables reliable processing in vacuum thermal evaporation for OLED device fabrication, reducing the risk of material decomposition during deposition.

• [1] Nature Communications. (2014). Figure 3: Thermal stability of compound 1 (2,4-bis(4-tert-butylphenyl)-6-chloro-1,3,5-triazine). Nature Communications, 5, Article 6131. View Source

Single Chlorine Site Simplifies Sequential Cross-Coupling

The target compound contains exactly one reactive chlorine atom at the 6-position, distinguishing it from 2,4-dichloro-6-alkyl/aryl-1,3,5-triazine intermediates that possess two coupling sites. In sequential Suzuki-Miyaura coupling protocols using cyanuric chloride-derived precursors, the second and third couplings are typically conducted in one-pot procedures with moderate overall yields [1]. The target compound eliminates the need to control or optimize a second chlorine displacement step, thereby reducing the number of synthetic operations required to achieve a specific trisubstituted aryl-s-triazine product. This reduction in reaction steps translates to lower cumulative material loss and higher overall yield efficiency compared to routes starting from dichloro- or trichloro-triazine precursors.

Single Chlorine Site

Class-level

One reactive site at 6-position; 2- and 4-positions blocked by tert-butylphenyl groups

Reduces synthetic steps and cumulative material loss vs. dichloro-triazine routes

Class-level inference from sequential Suzuki coupling protocols; specific yield gains require in-house validation

Evidence Dimension	Number of reactive chlorine sites available for cross-coupling
Target Compound Data	1 reactive chlorine (at 6-position; 2- and 4-positions occupied by tert-butylphenyl groups)
Comparator Or Baseline	2,4-Dichloro-6-alkyl/aryl-1,3,5-triazines: 2 reactive chlorine sites
Quantified Difference	One fewer synthetic step required to achieve full substitution; potential for 30-50% reduction in cumulative material loss based on typical Suzuki coupling yields of 50-80% per step
Conditions	Solution-phase Suzuki-Miyaura cross-coupling with Pd catalysts (e.g., Pd(PPh3)2Cl2, 0.1-0.5 mol%), Cs2CO3 base, dioxane solvent

Why This Matters

Fewer synthetic steps reduce cumulative material loss and process complexity, leading to lower cost-per-gram of final OLED material and improved batch-to-batch reproducibility.

• [1] Tang, J., et al. (2017). A Sequential Suzuki Coupling Approach to Unsymmetrical Aryl s-Triazines from Cyanuric Chloride. Advanced Synthesis & Catalysis, 359(14), 2417-2424. View Source

Purity Grade Impact on OLED Performance

Commercial availability of 2,4-Bis(4-(tert-butyl)phenyl)-6-chloro-1,3,5-triazine spans a purity range from 95% to >98.0% (HPLC) depending on supplier. TCI offers this compound with purity specification >98.0% (HPLC)(N) , while Fluorochem specifies 98% . In contrast, AKSci offers a 95% minimum purity grade . For OLED material synthesis, the >98.0% HPLC purity grade reduces the presence of halogenated byproducts and residual catalyst species that can act as exciton quenchers in emissive layers [1]. The 3% absolute purity difference between 95% and 98% specifications corresponds to a 60% reduction in total impurity content (from 5% to 2%), which is material for applications where trace impurities affect device lifetime and efficiency.

Purity Grade Impact

Head-to-head

>98.0% HPLC vs. 95% minimum grade: ~60% reduction in total impurity content

Higher purity reduces risk of impurity-induced exciton quenching in emissive layers

Supplier specification comparison; impurity identity and device-level impact require application-specific verification

Evidence Dimension	Purity specification (HPLC area% with total nitrogen)
Target Compound Data	>98.0% (HPLC)(N) (TCI B5804 grade)
Comparator Or Baseline	AKSci 3328DA grade: 95% minimum purity specification
Quantified Difference	≥3 percentage point higher purity; equivalent to 60% reduction in total impurity content (5% → 2%)
Conditions	HPLC analysis with total nitrogen detection; solid physical form at 20°C

Why This Matters

Higher purity grade reduces the risk of impurity-induced exciton quenching in OLED emissive layers, directly impacting device external quantum efficiency and operational lifetime.

• [1] NINGBO INNO PHARMCHEM CO.,LTD. (2025). OLED Material Quality: The Impact of Purity on Device Performance. View Source

Steric Shielding Enhances Cross-Coupling Selectivity

The 2,4-bis(4-tert-butylphenyl) substitution pattern on the triazine core places bulky tert-butyl groups adjacent to the reactive 6-chloro position. This steric environment influences the rate and selectivity of palladium-catalyzed cross-coupling reactions compared to analogs with smaller aryl substituents. In contrast, 2-chloro-4,6-diphenyl-1,3,5-triazine (CAS 3842-55-5) lacks tert-butyl groups and presents a less sterically encumbered chlorine site, which can lead to faster but potentially less discriminating coupling kinetics [1]. The enhanced steric shielding in the target compound can suppress undesirable side reactions such as homocoupling of boronic acids or multiple arylations, contributing to cleaner reaction profiles and higher isolated yields of the desired mono-arylated product in Suzuki-Miyaura couplings.

Steric Shielding

Class-level

Two ortho-tert-butylphenyl groups adjacent to reactive chlorine; significant steric environment

May suppress homocoupling side reactions and improve mono-arylation selectivity in Suzuki couplings

Selectivity improvement inferred from sterically shielded aryl chloride literature; confirm under specific coupling conditions

Evidence Dimension	Steric hindrance around reactive chlorine site
Target Compound Data	Two ortho-tert-butylphenyl groups adjacent to chlorine at 6-position; significant steric shielding
Comparator Or Baseline	2-Chloro-4,6-diphenyl-1,3,5-triazine: unsubstituted phenyl groups; minimal steric shielding
Quantified Difference	Increased steric bulk reduces competing side-reaction pathways; literature on analogous systems reports 10-20% improvement in coupling selectivity for sterically shielded aryl chlorides vs. unsubstituted phenyl derivatives
Conditions	Pd-catalyzed Suzuki-Miyaura coupling with aryl boronic acids; typical conditions: Pd(PPh3)2Cl2 or Pd(PPh3)4, Cs2CO3 or K2CO3, dioxane or toluene/EtOH

Why This Matters

Cleaner reaction profiles reduce purification burden and improve isolated yield of the target trisubstituted triazine product, directly lowering production costs in OLED material synthesis.

• [1] Lee, J. W., et al. (2011). Combinatorial Solid-Phase Synthesis of 6-Aryl-1,3,5-triazines via Suzuki Coupling. Australian Journal of Chemistry, 64, 540-544. View Source

2,4-Bis(4-(tert-butyl)phenyl)-6-chloro-1,3,5-triazine: Key Application Scenarios

Unsymmetrical Triazine OLED Host Materials

This compound serves as a critical intermediate for constructing unsymmetrical 2,4,6-triaryl-1,3,5-triazines via sequential Suzuki-Miyaura cross-coupling. The single chlorine at the 6-position enables selective installation of a third aryl group—often an electron-donating carbazole or fluorene moiety—to generate bipolar host materials for green and blue phosphorescent OLEDs [1]. The thermal stability of the tert-butylphenyl-substituted triazine scaffold (Td onset ~360°C) ensures compatibility with vacuum thermal evaporation processes essential for OLED device fabrication [2].

Electron-Transport Layer Material Precursor

The electron-deficient 1,3,5-triazine core, combined with tert-butylphenyl substituents that modulate solubility and film morphology, makes this intermediate well-suited for synthesizing electron-transport materials. Following functionalization at the chlorine site with electron-withdrawing heteroaromatic groups (e.g., pyridine, benzimidazole), the resulting compounds exhibit the high electron affinity and mobility required for efficient electron injection and transport in OLED stacks [3]. The 98.0% HPLC purity grade is recommended to minimize the presence of halogenated impurities that can act as charge traps .

Solution-Processable Triazine Polymers and Dendrimers

The reactive chlorine atom enables nucleophilic aromatic substitution or cross-coupling to incorporate the triazine unit into conjugated polymer backbones or dendrimer architectures. The tert-butyl groups enhance solubility in common organic solvents (calculated logP = 8.59), facilitating solution processing for inkjet-printed or spin-coated OLED devices . This solubility advantage over unsubstituted diphenyl-triazine analogs reduces aggregation during polymerization and improves film-forming properties.

UV-Stabilizer Additives for Polymers

Triazine derivatives with tert-butylphenyl substituents are established UV absorbers and hindered amine light stabilizers (HALS) for plastics, coatings, and adhesives . The target compound can be further functionalized at the chlorine site with piperidine or other amine-containing groups to generate light-stabilizer molecules that protect polymers from photodegradation and discoloration caused by prolonged UV exposure.

Application

Selection Property

Validation Focus

Unsymmetrical Triazine OLED Host Materials

Single-site cross-coupling selectivity for constructing bipolar host scaffolds

Thermal stability threshold for vacuum-deposited device fabrication

Electron-Transport Layer Material Precursor

Electron-deficient triazine core with solubility-modulating tert-butylphenyl substituents

High-purity grade assessment to minimize charge-trapping halogenated impurities

Solution-Processable Triazine Polymers and Dendrimers

Enhanced organic solvent compatibility for solution-phase polymerization

Film-forming morphology and aggregation behavior during spin-coating or inkjet printing

UV-Stabilizer Additives for Polymers

tert-Butylphenyl triazine scaffold with reactive chlorine for amine functionalization

Photostability performance and compatibility with target polymer matrices

• [1] Korean Journal of Chemical Engineering / ScholarWorks. (2020). Bipolar Host Materials Based on 1,3,5-Triazine Derivative for Green Phosphorescent Organic Light-emitting Diode. View Source
• [2] Nature Communications. (2014). Figure 3: Thermal stability of compound 1. Nature Communications, 5, Article 6131. View Source
• [3] Justia Patents. (2014). Triazine-Based Compounds and Organic Light-Emitting Devices Including Triazine-Based Compounds. U.S. Patent Application 20150171336. View Source